2-{4-bromo-2-[(cyclopentylamino)methyl]phenoxy}-N-phenylacetamide hydrochloride
Overview
Description
2-{4-bromo-2-[(cyclopentylamino)methyl]phenoxy}-N-phenylacetamide hydrochloride, also known as Bucindolol hydrochloride, is a beta-blocker drug that is used to treat heart failure and hypertension. It is a white crystalline powder that is soluble in water and has a molecular weight of 409.9 g/mol.
Mechanism of Action
2-{4-bromo-2-[(cyclopentylamino)methyl]phenoxy}-N-phenylacetamide hydrochloride hydrochloride works by blocking the beta-adrenergic receptors in the heart and blood vessels. This results in a decrease in heart rate and blood pressure, which helps to reduce the workload on the heart. It also has antiarrhythmic properties, which help to prevent irregular heartbeats.
Biochemical and Physiological Effects:
This compound hydrochloride has been found to have several biochemical and physiological effects. It has been shown to reduce sympathetic nervous system activity, which helps to decrease heart rate and blood pressure. It also improves left ventricular function and reduces the risk of arrhythmias.
Advantages and Limitations for Lab Experiments
One advantage of 2-{4-bromo-2-[(cyclopentylamino)methyl]phenoxy}-N-phenylacetamide hydrochloride hydrochloride is its ability to selectively block beta-adrenergic receptors, which makes it a useful tool for studying the role of these receptors in cardiovascular physiology. However, its effects on other systems, such as the respiratory and immune systems, may limit its use in certain experiments.
Future Directions
There are several future directions for the research of 2-{4-bromo-2-[(cyclopentylamino)methyl]phenoxy}-N-phenylacetamide hydrochloride hydrochloride. One area of interest is the development of new formulations and delivery methods that can improve its efficacy and reduce side effects. Another area of research is the identification of biomarkers that can predict patient response to treatment. Additionally, the use of this compound hydrochloride in combination with other drugs for the treatment of heart failure and hypertension is an area of ongoing research.
Scientific Research Applications
2-{4-bromo-2-[(cyclopentylamino)methyl]phenoxy}-N-phenylacetamide hydrochloride hydrochloride has been the subject of extensive scientific research due to its potential therapeutic applications for heart failure and hypertension. It has been shown to improve cardiac function and reduce mortality rates in patients with heart failure. In addition, it has been found to be effective in reducing blood pressure in patients with hypertension.
properties
IUPAC Name |
2-[4-bromo-2-[(cyclopentylamino)methyl]phenoxy]-N-phenylacetamide;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23BrN2O2.ClH/c21-16-10-11-19(15(12-16)13-22-17-6-4-5-7-17)25-14-20(24)23-18-8-2-1-3-9-18;/h1-3,8-12,17,22H,4-7,13-14H2,(H,23,24);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZGXHRXUIHPNJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NCC2=C(C=CC(=C2)Br)OCC(=O)NC3=CC=CC=C3.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24BrClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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